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Compound of Interest

Compound Name: Ethyl 2-methylbutyrate

Cat. No.: B146824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the available toxicological data for

ethyl 2-methylbutyrate (CAS No. 7452-79-1), a widely used flavoring and fragrance agent.

This document is intended to serve as a resource for researchers, scientists, and drug

development professionals, offering a consolidated source of information on the compound's

safety profile. The guide summarizes key toxicological endpoints, including acute toxicity,

genotoxicity, and repeated-dose toxicity. Detailed methodologies for the key experimental

protocols cited are provided, and metabolic pathways are visualized to offer a holistic

understanding of its biological fate. All quantitative data are presented in structured tables for

ease of comparison and interpretation.

Introduction
Ethyl 2-methylbutyrate is a fatty acid ethyl ester recognized for its fruity aroma, reminiscent of

apples and strawberries.[1] It is a constituent of the natural aroma of various fruits and food

products, including wines, strawberries, blueberries, and apples.[1] Due to its favorable

organoleptic properties, it is frequently used as a flavoring agent in foods and beverages and

as a fragrance ingredient in consumer products.[2] Given its widespread use and potential for

human exposure, a thorough understanding of its toxicological profile is essential. This guide

synthesizes the available safety data from regulatory bodies and scientific literature to provide

a detailed technical resource.
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Chemical and Physical Properties
Property Value Reference

CAS Number 7452-79-1
--INVALID-LINK--, --INVALID-

LINK--

Molecular Formula C7H14O2 --INVALID-LINK--

Molecular Weight 130.18 g/mol --INVALID-LINK--

Appearance Colorless liquid --INVALID-LINK--

Odor Fruity, green, apple-like --INVALID-LINK--

Boiling Point 133 °C (lit.) --INVALID-LINK--

Density 0.865 g/mL at 25 °C (lit.) --INVALID-LINK--

Solubility

Very slightly soluble in water;

soluble in alcohol and most

fixed oils.

--INVALID-LINK--

Toxicological Data
The toxicological data for ethyl 2-methylbutyrate indicate a low order of toxicity. The available

data are summarized in the following tables.

Acute Toxicity
The acute toxicity of ethyl 2-methylbutyrate has been evaluated by oral, dermal, and

inhalation routes. The results indicate low toxicity, with high LD50 and LC50 values.

Endpoint Species Route Value Reference

LD50 Rat Oral > 2,000 mg/kg --INVALID-LINK--

LD50 Rat Dermal > 2,000 mg/kg --INVALID-LINK--

LD50 Rabbit Dermal > 2,000 mg/kg --INVALID-LINK--

LC50 Rat
Inhalation

(dust/mist)
> 5.967 mg/L/4h --INVALID-LINK--
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Skin and Eye Irritation
While specific irritation studies were not found in the reviewed literature, safety data sheets

suggest that ethyl 2-methylbutyrate is not classified as a skin or eye irritant.[3] Contact may

cause mild, temporary irritation.[4][5]

Genotoxicity
Ethyl 2-methylbutyrate has been evaluated for its genotoxic potential and has not shown

evidence of mutagenicity.

Assay System Result Reference

BlueScreen Assay Human cells Not genotoxic --INVALID-LINK--

Repeated-Dose and Reproductive Toxicity
A combined repeated-dose and reproductive/developmental toxicity screening test has been

conducted on ethyl 2-methylbutyrate.

Study Type Species Route NOAEL Findings Reference

Combined

Repeated-

Dose and

Reproduction

/Development

al Toxicity

Screening

(OECD TG

422)

Sprague-

Dawley Rat
Oral Gavage

1000 mg/kg

bw/day

No adverse

effects

observed on

organs,

reproduction,

or

neurobehavio

r.

--INVALID-

LINK--

Carcinogenicity
There are no specific carcinogenicity studies available for ethyl 2-methylbutyrate. Based on

the available data, it is not classified as a carcinogen.[3][6]
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Experimental Protocols
The following sections describe the general methodologies for the key toxicological studies

cited in this guide. It should be noted that the specific, detailed study reports for ethyl 2-
methylbutyrate are not publicly available; therefore, these descriptions are based on the

standardized OECD guidelines.

Acute Toxicity Testing
A general workflow for acute toxicity testing is depicted below.
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Preparation

Dosing

Observation

Analysis

Test Substance Preparation

Animal Selection and Acclimatization
(e.g., Rats, 5 days)

Dose Administration
(Oral, Dermal, or Inhalation)

Clinical Observation
(14 days)

Body Weight Measurement

Necropsy

Data Analysis and
LD50/LC50 Determination
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General workflow for acute toxicity studies.
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Acute Oral Toxicity (as per OECD TG 420): This test is typically conducted in rats.[7] After a

sighting study to determine the starting dose, groups of animals of a single sex are

administered the test substance by oral gavage at fixed dose levels (e.g., 5, 50, 300, 2000

mg/kg).[6][8] The animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.[6][7] A necropsy is performed on all animals at the end of

the observation period. The aim is to identify a dose that causes evident toxicity without

mortality.

Acute Dermal Toxicity (as per OECD TG 402): This study is usually performed in rats.[9][10]

The test substance is applied to a shaved area of the skin (approximately 10% of the body

surface) and held in contact for 24 hours.[9] Animals are observed for at least 14 days for

signs of toxicity and mortality.[9][10] Body weights are recorded weekly, and a gross

necropsy is conducted at the end of the study.[9]

Acute Inhalation Toxicity (as per OECD TG 403): This test involves exposing animals,

typically rats, to the test substance as a gas, vapor, or aerosol in an inhalation chamber for a

defined period, usually 4 hours.[3][11][12] Multiple concentration levels are tested.[11] The

animals are then observed for at least 14 days for signs of toxicity and mortality.[3][11][13]

Body weight changes and clinical observations are recorded, followed by a gross autopsy.

[11][13]

Genotoxicity - BlueScreen Assay
The BlueScreen HC assay is a mammalian cell-based in vitro test that measures the induction

of the GADD45a gene, which is involved in the cellular response to genotoxic stress.
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Assay Setup

Exposure

Measurement

Data Analysis

Prepare serial dilutions of
ethyl 2-methylbutyrate

Seed human lymphoblastoid TK6 cells
(genetically modified) into 96-well plates

Add test substance dilutions to cells

Incubate for 48 hours

Measure luciferase activity
(Genotoxicity)

Measure cell density
(Cytotoxicity)

Compare luminescence of treated vs.
control cells

Determine genotoxic potential
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Ethyl 2-Methylbutyrate Hydrolysis
(Carboxylesterases CES1, CES2)

Ethanol

2-Methylbutyric Acid

Further Metabolism
(e.g., Alcohol Dehydrogenase)

Further Metabolism
(Valine and Isoleucine
Catabolic Pathways)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Toxicological Profile of Ethyl 2-Methylbutyrate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146824#toxicological-data-for-ethyl-2-methylbutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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